Cas no 1862527-90-9 (4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol)

• Product Name: 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol
• CAS No: 1862527-90-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5719609
• PubChem ID: 126856775
• Update Time: 2025-05-19

4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Pyrazol-1-yl)methyl)tetrahydro-2H-pyran-4-ol
• AKOS032844480
• 1862527-90-9
• F6438-7181
• AT24088
• 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol
• 4-(pyrazol-1-ylmethyl)oxan-4-ol
• 2H-Pyran-4-ol, tetrahydro-4-(1H-pyrazol-1-ylmethyl)-
• 4-(pyrazol-1-ylmethyl)tetrahydropyran-4-ol

• Inchi： 1S/C9H14N2O2/c12-9(2-6-13-7-3-9)8-11-5-1-4-10-11/h1,4-5,12H,2-3,6-8H2
• InChI Key： AUORKDIAXPCXPF-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=CC=N2)(CC1)O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 347.8±17.0 °C(Predicted)
• pka: 13.83±0.20(Predicted)

Additional information on 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol

Professional Introduction to Compound with CAS No. 1862527-90-9 and Product Name: 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol

The compound with the CAS number 1862527-90-9 and the product name 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif combining a pyrazole ring and an oxane moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The pyrazole moiety is particularly noteworthy, as it is a well-documented pharmacophore that exhibits a wide range of biological activities, making it a valuable scaffold for developing novel therapeutic agents.

Recent research has highlighted the importance of heterocyclic compounds in the development of new drugs. The pyrazole scaffold, in particular, has been extensively studied for its ability to interact with various biological targets. In the case of 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol, the integration of the pyrazole ring with an oxane group introduces a new level of complexity that may enhance its pharmacological properties. This structural combination has the potential to improve both the solubility and bioavailability of the compound, which are critical factors in drug design.

The oxane group, which is a five-membered ether-like structure, contributes to the overall flexibility and stability of the molecule. This feature is particularly advantageous in drug development, as it allows the compound to adopt multiple conformations that can optimize interactions with biological targets. Furthermore, the presence of the methyl group in the structure may enhance binding affinity by providing additional hydrogen bonding opportunities. These structural attributes make 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol a promising candidate for further investigation in medicinal chemistry.

Current research in pharmaceutical chemistry increasingly emphasizes the need for innovative molecular architectures that can modulate biological pathways effectively. The compound 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol exemplifies this trend by combining established pharmacophores in a novel way. The pyrazole ring is known to exhibit anti-inflammatory, antimicrobial, and antiviral properties, while the oxane group can enhance metabolic stability. This synergistic effect may lead to the development of drugs with improved therapeutic profiles.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Pyrazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The structural features of 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol suggest that it may interact with receptors or enzymes involved in conditions such as depression, anxiety, and epilepsy. By leveraging these interactions, researchers hope to develop new treatments that are more effective and have fewer side effects than existing therapies.

Another area where this compound shows promise is in oncology. Recent studies have demonstrated that pyrazole-based molecules can inhibit kinases and other enzymes involved in cancer cell proliferation. The oxane group may further enhance these effects by improving cellular uptake and reducing metabolism. This makes 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol a valuable candidate for developing novel anticancer agents that target specific pathways involved in tumor growth and progression.

The synthesis of 4-[(1H-pyrazol-1-yl)methyl]oxan-4-ol represents a significant achievement in synthetic organic chemistry. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also pave the way for scalable production processes.

In conclusion, 4-[(1H-pyrazol-1-ylmethyl)oxan]-4 ol (CAS No. 1862527 90 9) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of a pyrazole ring and an oxane moiety offers advantages such as improved solubility, bioavailability, and metabolic stability. Current research suggests that this compound may be useful in treating neurological disorders and cancer by interacting with key biological targets. The successful synthesis of this molecule underscores the progress being made in medicinal chemistry and opens up new avenues for drug discovery.